N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-propylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-4-propylbenzenesulfonamide
• InChI: InChI=1S/C20H24N2O4S/c1-4-5-14-6-9-16(10-7-14)27(24,25)22-15-8-11-17-18(12-15)26-13-20(2,3)19(23)21-17/h6-12,22H,4-5,13H2,1-3H3,(H,21,23)
• InChI Key: ZZQKGIWYMSLMMA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-propylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.48. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-propylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-propylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has led to the development of novel classes of [1,4]oxazepine-based primary sulfonamides, showcasing strong inhibition of human carbonic anhydrases. This highlights the compound's utility in the realm of enzyme inhibition, particularly due to the sulfonamide group's ability to act as an enzyme prosthetic group. Such studies underscore the dual role of the primary sulfonamide functionality, enabling both [1,4]oxazepine ring construction and acting as a pivotal zinc-binding group in carbonic anhydrase inhibitors (A. Sapegin et al., 2018).

Photophysical Properties

In another study, dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a novel oxazapolyheterocycle, was synthesized, exhibiting strong blue emission in dichloromethane. This compound represents a unique nonplanar structure within the dibenzo[b,f][1,4]oxazepines class, contributing valuable insight into the photophysical properties of oxazapolyheterocycles (Petr P. Petrovskii et al., 2017).

Anticancer and Antimicrobial Activity

Further investigations into sulfonamide derivatives, such as the synthesis and bio-evaluation of 4-amino quinazoline sulfonamide derivatives, have been conducted to elucidate their structural, thermal behavior, and antimicrobial activities. Some derivatives exhibited moderate to excellent activity against bacterial and fungal strains, indicating the potential for these compounds in developing new antibacterial and antifungal agents (A. Kumar et al., 2018).